Cas no 115845-51-7 (oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate)

• Product Name: oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate
• CAS No: 115845-51-7
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• MDL: MFCD08544404
• CID: 130951
• PubChem ID: 13927594
• Update Time: 2025-06-08

oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• TOLUENE-4-SULFONIC ACID OXETAN-2-YLMETHYL ESTER
• 2-Oxetanemethanol,2-(4-methylbenzenesulfonate)
• Oxetan-2-ylmethyl 4-methylbenzenesulfonate
• 2-Oxetanemethanol 4-methylbenzenesulfonate
• Toluene-4-sulfonic acid o...
• oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate
• oxetan-2-ylMethyl4-Methylbenzenesulfonate
• 2-(TOSYLOXYMETHYL)OXETANE
• oxetan-2-yl-methyl 4-methylbenzenesulfonate
• SCHEMBL283511
• 2-Oxetanemethanol, 2-(4-methylbenzenesulfonate)
• FT-0648958
• 115845-51-7
• DTXSID60552656
• CS-0048766
• SY098640
• UYSILSHSVRRBST-UHFFFAOYSA-N
• AS-32692
• (Oxetan-2-yl)methyl 4-methylbenzene-1-sulfonate
• AKOS015842479
• MFCD08544404
• Oxetan-2-ylmethyl Tosylate
• PB14600
• 2-oxetanylmethyl 4-methyl-1-benzenesulfonate
• Toluene-4-sulfonic acid oxetan-2-yl methyl ester
• DB-060755

• MDL： MFCD08544404
• Inchi： 1S/C11H14O4S/c1-9-2-4-11(5-3-9)16(12,13)15-8-10-6-7-14-10/h2-5,10H,6-8H2,1H3
• InChI Key： UYSILSHSVRRBST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCO1

Computed Properties

• Exact Mass: 242.06100
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 383.817°C at 760 mmHg
• Flash Point: 185.926°C
• Refractive Index: 1.539
• PSA: 60.98000
• LogP: 2.57000

oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of Oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate (CAS: 115845-51-7)

Oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate (CAS: 115845-51-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate. A study published in the Journal of Organic Chemistry demonstrated an efficient, high-yield synthesis method that utilizes mild reaction conditions, making it more suitable for large-scale production. The study highlighted the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In terms of biological activity, oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate has been investigated for its role as a sulfonate ester, a class of compounds known for their reactivity in nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of sulfonamide-based drugs, which are widely used in treating bacterial infections and other diseases. Recent findings suggest that modifications to the oxetane ring can enhance the compound's bioavailability and target specificity.

Another significant development is the exploration of oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate in prodrug design. Researchers have found that the oxetane moiety can improve the metabolic stability of prodrugs, thereby increasing their efficacy. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising results in preclinical studies, particularly in enhancing the delivery of antiviral agents.

Despite these advancements, challenges remain in the widespread application of oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate. Issues such as potential toxicity and the need for further pharmacokinetic studies were highlighted in a review article published in Current Medicinal Chemistry. The review called for more comprehensive in vivo studies to fully understand the compound's safety profile and therapeutic potential.

In conclusion, oxetan-2-ylmethyl 4-methylbenzene-1-sulfonate (CAS: 115845-51-7) represents a promising candidate for further research in drug development. Its unique chemical properties and versatility in synthesis make it a valuable tool for medicinal chemists. Future studies should focus on addressing the current limitations and exploring new applications, particularly in targeted drug delivery and combination therapies.